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Compound of Interest

Compound Name: 3-(Bromomethyl)-3-fluorooxetane

Cat. No.: B1289158 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety profile of chemical reagents is paramount. This guide provides an

in-depth analysis of the Safety Data Sheet (SDS) for 3-(Bromomethyl)-3-fluorooxetane, a key

intermediate in the synthesis of fluorinated pharmaceuticals and agrochemicals.[1] The

inclusion of fluorinated oxetane moieties can enhance metabolic stability, membrane

permeability, and binding affinity in active molecules.[1]

Chemical Identification
Identifier Value

Product Name 3-(Bromomethyl)-3-fluorooxetane

CAS Number 865451-86-1[2]

Molecular Formula C₄H₆BrFO[3]

Molecular Weight 168.99 g/mol [3][4]

SMILES C1C(CO1)(CBr)F[4]

Synonyms 3-bromomethyl-3-fluorooxetane[2]

Hazard Identification and Classification
3-(Bromomethyl)-3-fluorooxetane is classified as a hazardous substance. The primary

hazards are outlined below.
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GHS Hazard Statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H332: Harmful if inhaled.[4]

Signal Word: Danger[4]

Pictograms:

alt text

First-Aid Measures
Detailed first-aid protocols are crucial for immediate and effective response to exposure.
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Exposure Route First-Aid Protocol

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Inhalation

If fumes, aerosols, or combustion products are

inhaled, remove the person from the

contaminated area to fresh air. Other measures

are usually unnecessary.[5]

Skin Contact

If skin or hair contact occurs, flush skin and hair

with running water and soap if available. Seek

medical attention in the event of irritation.[5]

Eye Contact

If this product comes in contact with the eyes,

wash out immediately with fresh running water.

Ensure complete irrigation of the eye by keeping

eyelids apart and away from the eye and

moving the eyelids by occasionally lifting the

upper and lower lids. Seek medical attention

without delay; if pain persists or recurs, seek

medical attention. Removal of contact lenses

after an eye injury should only be undertaken by

skilled personnel.[5]

Handling and Storage
Proper handling and storage procedures are essential to minimize risk.
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Aspect Protocol

Handling

Handling should be done in a well-ventilated

place. Wear suitable protective clothing. Avoid

contact with skin and eyes. Avoid the formation

of dust and aerosols. Use non-sparking tools.

Prevent fire caused by electrostatic discharge

steam.[2]

Storage

Store the container tightly closed in a dry, cool,

and well-ventilated place. Store apart from

incompatible materials. Recommended storage

temperature is 2-8°C.[2][4]

Physical and Chemical Properties
Property Value

Appearance No data available

Odor No data available

Boiling Point No data available

Melting Point No data available

Flash Point No data available

Density No data available

Solubility No data available

Note: Quantitative data for several physical and chemical properties are not readily available in

the searched public domain sources.

Exposure Controls and Personal Protection
To ensure the safety of personnel, appropriate exposure controls and personal protective

equipment (PPE) must be utilized.
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Control Parameter Recommendation

Engineering Controls Use only outdoors or in a well-ventilated area.[5]

Eye/Face Protection
Wear safety glasses with side-shields, chemical

goggles, or a face shield.[5]

Skin Protection Wear protective gloves and clothing.[5]

Respiratory Protection
If ventilation is inadequate, use a suitable

respirator.[6]

Experimental Protocols
Detailed experimental protocols for the toxicological and safety testing of 3-(Bromomethyl)-3-
fluorooxetane are not publicly available in the searched SDS documents. The hazard

classifications are based on data from similar compounds or computational toxicology models.

For specific experimental designs, researchers should refer to standard OECD or EPA

guidelines for acute oral, dermal, and inhalation toxicity studies, as well as skin and eye

irritation tests.

Visualizations
Hazard Response Workflow
The following diagram illustrates a logical workflow for responding to a potential exposure to 3-
(Bromomethyl)-3-fluorooxetane.
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Exposure Identification

Immediate Actions
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Caption: Hazard Response Workflow for 3-(Bromomethyl)-3-fluorooxetane Exposure.

Personal Protective Equipment (PPE) Logic
This diagram outlines the decision-making process for selecting appropriate PPE when

handling the compound.
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Task Assessment
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Caption: PPE Selection Logic for Handling 3-(Bromomethyl)-3-fluorooxetane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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